N-(2-ethoxyphenyl)-2-((2-(4-methoxyphenyl)-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide

• IUPAC Name: N-(2-ethoxyphenyl)-2-[7-(4-methoxyphenyl)-1,3-dimethyl-2,4-dioxopyrimido[4,5-d]pyrimidin-5-yl]sulfanylacetamide
• InChI: InChI=1S/C25H25N5O5S/c1-5-35-18-9-7-6-8-17(18)26-19(31)14-36-23-20-22(29(2)25(33)30(3)24(20)32)27-21(28-23)15-10-12-16(34-4)13-11-15/h6-13H,5,14H2,1-4H3,(H,26,31)
• InChI Key: YPYGYJCMGOMGRD-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)CSC2=NC(=NC3=C2C(=O)N(C(=O)N3C)C)C4=CC=C(C=C4)OC
• Molecular Formula: C25H25N5O5S
• Molecular Weight: 507.6 g/mol

Description

N-(2-ethoxyphenyl)-2-((2-(4-methoxyphenyl)-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C25H25N5O5S and its molecular weight is 507.57. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Pharmacological Evaluation

Synthesis of Novel Compounds : A research study detailed the synthesis of novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone. These compounds exhibited significant COX-2 inhibitory, analgesic, and anti-inflammatory activities, highlighting their potential as therapeutic agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Radiosynthesis for Imaging : Another study focused on the radiosynthesis of [18F]PBR111, a selective radioligand for imaging the translocator protein with PET, demonstrating the compound's potential in diagnostic imaging (Dollé et al., 2008).

Anticonvulsant Agents : Research into S-acetamide derivatives of 4,6-dimethyl-2-thiopyrimidine as anticonvulsant agents showed that these compounds have moderate anticonvulsant activity, offering insights into new treatments for epilepsy (Severina et al., 2020).

Antimicrobial and Antifungal Activities

Antimicrobial Agents : A series of new pyrimidinone and oxazinone derivatives fused with thiophene rings demonstrated good antibacterial and antifungal activities, indicating their potential as antimicrobial agents (Hossan et al., 2012).

Antifungal Effect : The antifungal effects of certain 4-chloro-6-methoxy-N, N-dimethylpyrimidin-2-amine derivatives against important types of fungi were investigated, showing significant antifungal activity, especially against Aspergillus terreus (Jafar et al., 2017).

Anticancer Activity

Cytotoxic Activity : Research on 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol1-yl]acetamide derivatives revealed compounds with appreciable cancer cell growth inhibition, highlighting their potential as anticancer agents (Al-Sanea et al., 2020).